Anethole

• CAS No.: 4180-23-8
• Product Name: Anethole
• Molecular Formula: C10H12O
• Molecular Weight: 148.2 g/mol
• IUPAC Name: 1-methoxy-4-[(E)-prop-1-enyl]benzene
• Standard InChI: InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3+
• Standard InChIKey: RUVINXPYWBROJD-ONEGZZNKSA-N
• Isomeric SMILES: C/C=C/C1=CC=C(C=C1)OC
• SMILES: CC=CC1=CC=C(C=C1)OC
• Canonical SMILES: CC=CC1=CC=C(C=C1)OC
• Boiling Point: 454.1 °F at 760 mm Hg (NTP, 1992); 234.5 °C; 234 °C
• Colorform: White crystals
• Density: 0.9882 (NTP, 1992); 0.9878 @ 20 °C/4 °C; 0.983-0.988
• Flash Point: 195 °F (NTP, 1992)
• Melting Point: 70.4 °F (NTP, 1992); 21.325 °C; 21.3 °C
• Physical Description: Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992); Liquid; Colourless to faintly yellow liquid with an aniseed-like odou
• Description: Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992); Anethole is a monomethoxybenzene that is methoxybenzene substituted by a prop-1-en-1-yl group at position 4. It has a role as a plant metabolite.
• Solubility: Slightly soluble (NTP, 1992); 1:8 IN 80% ALCOHOL; 1:1 IN 90% ETHANOL; ALMOST WATER INSOL; MISCIBLE WITH CHLOROFORM & ETHER; Water solubility = 1.110E-1 g/l @ 25 °C; Slightly soluble in water; miscible with chloroform and ether; 1 ml in 2 ml 96% alcohol (in ethanol)
• Synonyms: 1-(4-methoxyphenyl)propene; 1-methoxy-4-(1-propenyl)benzene; anethole; anethole, (E)-isomer; anethole, (Z)-isomer; p-propenylanisole; trans-anethole
• Vapor Pressure: 0.07 mmHg; 5.45 Pa @ 294 deg K
• PubChem Compound: 637563
• Last Modified: Nov 11 2021